Cas no 23677-93-2 (Bis(trifluoro-2,4-pentanedionato)copper(II))

Bis(trifluoro-2,4-pentanedionato)copper(II), or Cu(tfac)₂, is a copper(II) complex featuring trifluoromethyl-substituted β-diketonate ligands. This compound exhibits high volatility and thermal stability, making it suitable for chemical vapor deposition (CVD) and atomic layer deposition (ALD) applications in thin-film fabrication. The presence of trifluoromethyl groups enhances its Lewis acidity and reactivity, facilitating efficient precursor decomposition at lower temperatures. Cu(tfac)₂ is particularly valued for producing high-purity copper films with minimal carbon contamination, essential for semiconductor and microelectronic applications. Its well-defined molecular structure ensures consistent deposition rates and film uniformity, while its solubility in organic solvents allows for versatile processing. These properties make it a reliable precursor for advanced material synthesis.
Bis(trifluoro-2,4-pentanedionato)copper(II) structure
23677-93-2 structure
Product Name:Bis(trifluoro-2,4-pentanedionato)copper(II)
CAS No:23677-93-2
MF:C10H8CuF6O4
MW:369.704545974731
CID:240002
PubChem ID:87576601
Update Time:2025-05-20

Bis(trifluoro-2,4-pentanedionato)copper(II) Chemical and Physical Properties

Names and Identifiers

    • Copper,bis[2-(trifluoromethyl)acetoacetaldehydato]- (8CI)
    • Bis(trifluoro-2,4-pentanedionato)copper(II)
    • BIS(TRIFLUORO-2,4-PENTANEDIONATO)COPPER(2)
    • copper,(E)-1,1,1-trifluoro-4-oxopent-2-en-2-olate
    • Copper(II) Trifluoroacetylacetonate
    • T0752
    • Trifluoroacetylacetono Copper(II) Salt
    • Copper(2+) bis[(2E)-1,1,1-trifluoro-4-oxopent-2-en-2-olate]
    • DTXSID20693736
    • copper;(E)-1, 1, 1-trifluoro-4-oxopent-2-en-2-olate
    • 23677-93-2
    • copper;(E)-1,1,1-trifluoro-4-oxopent-2-en-2-olate
    • GZVJAFMHAGQIEB-RIRHYHJESA-L
    • MDL: MFCD00042511
    • Inchi: 1S/2C5H5F3O2.Cu/c2*1-3(9)2-4(10)5(6,7)8;/h2*2,10H,1H3;/q;;+2/p-2/b2*4-2+;
    • InChI Key: GZVJAFMHAGQIEB-RIRHYHJESA-L
    • SMILES: [Cu+2].FC(/C(=C\C(C)=O)/[O-])(F)F.FC(/C(=C\C(C)=O)/[O-])(F)F

Computed Properties

  • Exact Mass: 368.96200
  • Monoisotopic Mass: 368.962275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 195 °C
  • PSA: 80.26000
  • LogP: 2.90170
  • Solubility: Not determined

Bis(trifluoro-2,4-pentanedionato)copper(II) Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Additional information on Bis(trifluoro-2,4-pentanedionato)copper(II)

Bis(trifluoro-2,4-pentanedionato)copper(II) and Its Significance in Modern Chemical Research

The compound with the CAS number 23677-93-2 is formally known as Bis(trifluoro-2,4-pentanedionato)copper(II). This coordination complex has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. The trifluoro-substituted 2,4-pentanedionato ligands contribute to the compound's stability and reactivity, making it a valuable tool in various synthetic and catalytic applications.

In recent years, the study of transition metal complexes has seen remarkable advancements, particularly in understanding their roles in biological systems. Bis(trifluoro-2,4-pentanedionato)copper(II) has been extensively investigated for its potential applications in medicinal chemistry. The copper(II) center in this complex exhibits a high degree of flexibility, allowing it to interact with a wide range of biological targets. This flexibility has made it a promising candidate for developing novel therapeutic agents.

The trifluoro-2,4-pentanedionato ligands are particularly interesting due to their ability to modulate the electronic properties of the metal center. This modulation can enhance the compound's catalytic activity, making it useful in various organic transformations. For instance, studies have shown that this complex can efficiently catalyze the oxidation of alcohols and aldehydes under mild conditions. Such catalytic properties are highly valued in pharmaceutical synthesis, where high yields and selectivity are crucial.

Moreover, the stability of Bis(trifluoro-2,4-pentanedionato)copper(II) under various environmental conditions has made it a preferred choice for industrial applications. The presence of fluorine atoms in the ligands not only enhances stability but also improves solubility in organic solvents. This dual benefit makes the compound highly versatile for both laboratory research and large-scale production.

Recent research has also explored the antimicrobial properties of this complex. Studies have demonstrated that Bis(trifluoro-2,4-pentanedionato)copper(II) can effectively inhibit the growth of various bacteria and fungi. This finding is particularly significant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The mechanism behind its antimicrobial activity involves the interaction of the copper center with essential bacterial enzymes, disrupting vital metabolic pathways.

The compound's potential in material science is another area of active investigation. Transition metal complexes like Bis(trifluoro-2,4-pentanedionato)copper(II) have been used to develop advanced materials with unique optical and electronic properties. For example, they can be incorporated into polymers to create conductive materials or used as luminescent agents in sensors. These applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion, Bis(trifluoro-2,4-pentanedionato)copper(II) (CAS no. 23677-93-2) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for developing new therapeutic agents, catalytic systems, and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow even further.

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